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Compound of Interest

Compound Name: Dillenic acid B

Cat. No.: B1247009 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dillenic acid B is a naturally occurring oleanane-type triterpenoid that has been isolated from

the medicinal plant Dillenia papuana.[1] As a member of the triterpenoid class of compounds,

Dillenic acid B holds potential for therapeutic applications, primarily indicated by its

demonstrated antibacterial properties. This technical guide provides a comprehensive overview

of the current state of knowledge regarding Dillenic acid B, with a focus on its potential as a

therapeutic agent. Due to the limited specific research on Dillenic acid B, this document also

draws upon data from structurally related oleanane triterpenoids to infer potential mechanisms

of action and therapeutic targets.

Chemical Profile
Compound Name: Dillenic acid B

Chemical Structure: 2-oxo-3β-hydroxyolean-12-en-30-oic acid

Compound Class: Oleanane-type Triterpenoid

Source:Dillenia papuana[1]

Caption: Chemical structure of Dillenic acid B.
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Potential Therapeutic Targets & Biological Activity
The primary therapeutic potential of Dillenic acid B, as identified in the current literature, lies in

its antibacterial activity.

Antibacterial Activity
Dillenic acid B has demonstrated activity against a panel of both Gram-positive and Gram-

negative bacteria.

Table 1: Antibacterial Spectrum of Dillenic acid B

Bacterial Strain Gram Stain Activity Reported

Bacillus subtilis Positive Yes

Micrococcus luteus Positive Yes

Escherichia coli Negative Yes

Data on the minimum inhibitory concentration (MIC) for Dillenic acid B is not currently

available in the reviewed literature. The table indicates the reported qualitative activity.

The antibacterial mechanism of oleanane triterpenoids is generally believed to be multifactorial,

targeting bacterial cell integrity and function through various means. While the specific

mechanism for Dillenic acid B has not been elucidated, it is likely to share similarities with

other compounds in its class.

Potential Antibacterial Mechanisms of Oleanane Triterpenoids:

Cell Membrane Disruption: The lipophilic nature of triterpenoids allows them to intercalate

into the bacterial cell membrane, leading to a loss of integrity, increased permeability, and

eventual cell lysis.[2] The presence of both hydrophobic (the triterpenoid skeleton) and

hydrophilic (hydroxyl and carboxyl groups) moieties in Dillenic acid B supports this potential

mechanism.

Inhibition of Biofilm Formation: Many triterpenoids have been shown to interfere with the

formation of bacterial biofilms, which are critical for bacterial survival and virulence.
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Enzyme Inhibition: Triterpenoids can inhibit various bacterial enzymes that are essential for

processes such as cell wall synthesis, DNA replication, and protein synthesis.

Modulation of Gene Expression: Some studies suggest that pentacyclic triterpenoids can

alter the expression of bacterial genes involved in virulence and metabolism.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8838219/
https://www.benchchem.com/product/b1247009?utm_src=pdf-custom-synthesis
https://www.phytojournal.com/archives/2014/vol3issue2/PartC/19.1.pdf
https://www.mdpi.com/2079-6382/11/10/1380
https://pmc.ncbi.nlm.nih.gov/articles/PMC8838219/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8838219/
https://www.benchchem.com/product/b1247009#potential-therapeutic-targets-of-dillenic-acid-b
https://www.benchchem.com/product/b1247009#potential-therapeutic-targets-of-dillenic-acid-b
https://www.benchchem.com/product/b1247009#potential-therapeutic-targets-of-dillenic-acid-b
https://www.benchchem.com/product/b1247009#potential-therapeutic-targets-of-dillenic-acid-b
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1247009?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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